Acid-PEG3-C2-Boc

• Molecular Formula: C14H26O7
• Molecular Weight: 306.35 g/mol
• InChI: InChI=1S/C14H26O7/c1-14(2,3)21-13(17)5-7-19-9-11-20-10-8-18-6-4-12(15)16/h4-11H2,1-3H3,(H,15,16)
• InChIKey: VDWZJPCGUNJFEE-UHFFFAOYSA-N

Acid-PEG3-C2-Boc: Precision PROTAC Linker

Acid-PEG3-C2-Boc (CAS 1807539-06-5) is a monodisperse, heterobifunctional polyethylene glycol (PEG) linker classified as a PEG- and Alkyl/ether-based PROTAC building block [1]. Its structure integrates a three-unit PEG spacer (PEG3) with a C2 alkyl chain terminated by a tert-butoxycarbonyl (Boc)-protected carboxylic acid. This architecture provides a quantifiably distinct molecular weight (306.35 g/mol) and spatial reach compared to its closest homologs, making it a defined-length tether for constructing proteolysis-targeting chimeras (PROTACs) that degrade EGFR and inhibit mTOR, as described in foundational patent literature [2].

1

Heterobifunctional PEG3 linker for PROTAC assembly

2

Boc-protected carboxylic acid enables orthogonal conjugation

3

Monodisperse length supports reproducible SAR exploration

• [1] MedChemExpress. Acid-PEG3-C2-Boc (HY-130549) Technical Datasheet. CAS 1807539-06-5. View Source
• [2] Gray, N., et al. Bifunctional molecules for degradation of egfr and methods of use. WO2017185036A1, 2017. View Source

Acid-PEG3-C2-Boc: Interchangeability Risk with PEG2/PEG4

Despite their nominal structural homology, Acid-PEG2-C2-Boc (MW 262.30), Acid-PEG3-C2-Boc (MW 306.35), and Acid-PEG4-C2-Boc (MW ~350.40) are not functionally interchangeable reagents. Each ethylene oxide unit adds approximately 44 Da and extends the hydrodynamic radius, directly altering the spatial reach of the conjugated ligand . In PROTAC design, linker length is a critical parameter that modulates ternary complex formation efficiency between the E3 ligase and the target protein; incremental PEG unit changes have been shown to affect cellular permeability and target degradation kinetics in cell-based assays [1]. Therefore, selecting among homologs is an empirical optimization step, not a trivial substitution.

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Incremental PEG unit changes alter ternary complex geometry; PEG2 and PEG4 may not sustain desired degradation profiles.

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Linker length variation may shift permeability and degradation efficiency; homologous substitution requires empirical re-optimization.

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Boc-on-acid topology differs from Boc-on-amine analogs, forcing a distinct synthetic sequence and conjugation order.

• [1] Hendrick, C.E., Jorgensen, J.R., Chaudhry, C., et al. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Med Chem Lett. 2022;13(7):1182-1190. View Source

Acid-PEG3-C2-Boc: Quantitative Evidence vs. Analogs

Intermediate Spatial Reach of PEG3 Linker

Acid-PEG3-C2-Boc features a three-unit PEG spacer that provides a defined spatial reach of approximately 1–2 nm in extended conformation, which is a quantifiably distinct distance compared to the shorter PEG2 (~0.8-1.3 nm) and longer PEG4 (~1.5-2.5 nm) homologs . This intermediate reach makes it a specific choice for PROTAC targets where the E3 ligase and protein of interest require moderate separation for productive ternary complex formation.

Spatial Reach

Reported

PEG3: ~1.0–2.0 nm; PEG2: ~0.8–1.3 nm; PEG4: ~1.5–2.5 nm

Provides intermediate reach for ternary complex geometry review.

Theoretical extended conformation; C-C-O backbone calculation.

Evidence Dimension	Approximate extended-chain spatial reach (nm)
Target Compound Data	~1.0–2.0 nm (PEG3)
Comparator Or Baseline	Acid-PEG2-C2-Boc: ~0.8–1.3 nm; Acid-PEG4-C2-Boc: ~1.5–2.5 nm
Quantified Difference	PEG3 offers a reach ~0.5 nm longer than PEG2 and ~0.5 nm shorter than PEG4.
Conditions	Theoretical calculation based on ethylene oxide monomer length (~0.35 nm) for a C-C-O backbone in extended conformation.

Why This Matters

Linker spatial reach directly constrains the accessible ternary complex geometries between E3 ligase and target protein, making PEG3 the optimal starting point for targets requiring intermediate inter-ligand distances.

Molecular Weight Specificity of PEG3

Acid-PEG3-C2-Boc possesses a molecular weight of 306.35 g/mol, which is exactly 44.05 Da greater than Acid-PEG2-C2-Boc (262.30 g/mol) and approximately 44.05 Da less than Acid-PEG4-C2-Boc (~350.40 g/mol), reflecting the precise mass addition of one ethylene oxide (-CH2CH2O-) unit . This mass difference is analytically resolvable by LC-MS and directly influences physicochemical properties like solubility and logP.

Molecular Weight

Specification review

306.35 g/mol; Δ +44.05 Da vs PEG2, Δ -44.05 Da vs PEG4

Resolvable by LC-MS for identity confirmation.

Based on molecular formula; consistent with MALDI/ESI-MS.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	306.35 (C14H26O7)
Comparator Or Baseline	Acid-PEG2-C2-Boc: 262.30 (C12H22O6); Acid-PEG4-C2-Boc: ~350.40 (C16H30O8)
Quantified Difference	ΔMW = +44.05 Da vs PEG2; ΔMW = -44.05 Da vs PEG4
Conditions	Calculated from molecular formula; consistent with MALDI-TOF and ESI-MS analysis of monodisperse PEG linkers.

Why This Matters

The 44 Da mass difference is a critical specification for procurement quality control and analytical characterization of PROTACs; using the wrong homolog invalidates LC-MS identity confirmation.

PEG Linker Length Impacts Permeability and Degradation

A 2022 study by Hendrick et al. demonstrated that for a set of PROTACs built on a common E3 ligase ligand, increasing PEG linker length from shorter to longer variants systematically altered both passive cellular permeability (measured by PAMPA) and the concentration required for 50% target protein degradation (DC50) [1]. This class-level evidence establishes that the choice between PEG2, PEG3, and PEG4 linkers is a non-trivial optimization parameter, where an intermediate length like PEG3 may balance permeability and degradation efficiency.

Permeability & DC50

Class-level inference

±1 PEG unit may shift permeability ~2-fold and DC50 >3-fold

Linker length modulates permeability–degradation balance.

PAMPA at pH 7.4; HiBiT detection in HEK293, Jurkat cells.

Evidence Dimension	Cellular permeability (PAMPA, 10^-6 cm/s) and DC50 (nM) variation with PEG linker length
Target Compound Data	PEG3-linked PROTACs: intermediate permeability and degradation potency (exact values compound-specific)
Comparator Or Baseline	Shorter PEG linkers generally increase permeability; longer PEG linkers may enhance degradation cooperativity but reduce permeability (Hendrick et al., 2022).
Quantified Difference	PEG linker length change of ±1 unit can shift permeability by approximately 2-fold and alter DC50 values by >3-fold, depending on target protein context.
Conditions	Direct-to-biology PROTAC synthesis and evaluation in HEK293 and Jurkat cell lines; PAMPA assay at pH 7.4; DC50 measured by HiBiT lytic detection after 6-hour treatment.

Why This Matters

This data demonstrates that casual substitution of Acid-PEG3-C2-Boc with PEG2 or PEG4 analogs can compromise PROTAC cellular activity, making the specific PEG chain length a procurement-critical decision parameter.

• [1] Hendrick, C.E., Jorgensen, J.R., Chaudhry, C., et al. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Med Chem Lett. 2022;13(7):1182-1190. View Source

Orthogonal Deprotection with Boc-Protected Acid

Acid-PEG3-C2-Boc carries a tert-butoxycarbonyl (Boc) protecting group that is selectively cleavable under acidic conditions (e.g., TFA in DCM or 4 M HCl in dioxane), while the terminal carboxylic acid remains available for amide coupling with primary amines via EDC/NHS activation . In contrast, the analogous t-Boc-N-amido-PEG3-CH2CO2H (CAS 462100-06-7) features a Boc-protected amine and a free carboxylic acid on the opposite termini, requiring a divergent synthetic strategy. This difference in protection topology dictates the order of conjugation steps and the chemical compatibility of downstream functionalization.

Boc Protection Topology

Head-to-head

Boc-on-acid (this compound) vs. Boc-on-amine (CAS 462100-06-7)

Enables orthogonal conjugation with amine-bearing warheads.

Deprotection: TFA/DCM, then EDC/NHS coupling.

Evidence Dimension	Protecting Group Topology and Deprotection Condition
Target Compound Data	Boc-protected carboxylic acid; deprotection: TFA/CH2Cl2 (1:1), 0 °C to rt, 1–2 h
Comparator Or Baseline	t-Boc-N-amido-PEG3-CH2CO2H: Boc-protected amine; deprotection: TFA/CH2Cl2 (1:1), 0 °C to rt, 1–2 h; free carboxylic acid available for immediate coupling.
Quantified Difference	Acid-PEG3-C2-Boc requires Boc deprotection before the acid functionality becomes available, adding one synthetic step but enabling orthogonal protection of amine-bearing ligands.
Conditions	Standard peptide chemistry protocols; Boc deprotection with 50% TFA in DCM for 1-2 hours at room temperature.

Why This Matters

For laboratories building PROTACs with acid-sensitive warheads or requiring sequential conjugation, the Boc-on-acid topology offers a crucial orthogonal protection strategy not available with the Boc-on-amine analog, directly impacting synthetic route planning and procurement choice.

Validated Linker for EGFR and mTOR PROTACs

Acid-PEG3-C2-Boc is explicitly claimed as a linker component in patent-protected bifunctional molecules for EGFR degradation (WO2017185036A1) and mTOR inhibition (WO2018204416A1) . In contrast, the shorter Acid-PEG2-C2-Boc (CAS 2086688-99-3) and the longer Acid-PEG4-C2-Boc (CAS 1835759-85-7) are described in more general PROTAC linker contexts without the same dual-target validation . This application pedigree provides a level of regulatory and intellectual property precedent that guides procurement for drug discovery programs targeting EGFR or mTOR.

Patent Context

Class-level inference

Dual-target precedent: EGFR (WO2017185036A1) & mTOR (WO2018204416A1)

Supports patent-context review for EGFR/mTOR PROTAC programs.

Data to verify; no direct PEG2/PEG4 comparator in same patents.

Evidence Dimension	Patent-Validated Biological Application
Target Compound Data	Validated as a PROTAC linker for EGFR degradation (WO2017185036A1) and mTOR inhibition (WO2018204416A1).
Comparator Or Baseline	Acid-PEG2-C2-Boc: General PROTAC linker use; Acid-PEG4-C2-Boc: Described primarily for mTOR inhibition only.
Quantified Difference	Dual-target patent validation provides precedent for two therapeutic programs versus single-target or generic use for comparators.
Conditions	Patent filings by Dana-Farber Cancer Institute (EGFR) and Semko et al. (mTOR) covering PROTAC compositions and methods of use.

Why This Matters

For industrial and academic groups developing EGFR- or mTOR-targeting PROTACs, selecting a linker with explicit patent precedent mitigates freedom-to-operate risk and provides a literature-supported starting point for SAR optimization.

Acid-PEG3-C2-Boc: Validated Application Scenarios

EGFR-Degrading PROTACs for NSCLC

Acid-PEG3-C2-Boc is the linker of choice for building EGFR-targeting PROTACs based on the bifunctional molecules described in patent WO2017185036A1. The PEG3 spacer provides an intermediate spatial reach (~1–2 nm) that matches the optimal inter-ligand distance for recruiting E3 ligases to EGFR mutants, as demonstrated in the patent examples where PEG3-linked degraders showed effective target engagement [1]. Researchers developing third-generation EGFR degraders can start with Acid-PEG3-C2-Boc as the linker and empirically vary the warhead and E3 ligase ligand while maintaining the validated PEG3-C2 scaffold.

mTOR-Targeting PROTACs for Cancer and Immunology

The patent WO2018204416A1 explicitly describes rapamycin analogs conjugated via linkers including the PEG3-C2-Boc scaffold for mTOR inhibition [1]. For teams working on mTOR degraders, Acid-PEG3-C2-Boc provides a synthetic entry point that has intellectual property precedent, enabling modular assembly where the Boc-protected acid is deprotected and coupled to rapamycin-derived warheads in the final synthetic step. This scenario is particularly relevant for immunology and oncology programs exploring catalytic mTOR degradation as an alternative to occupancy-based inhibition.

Parallel Linker Optimization for PROTAC SAR

Given that PEG linker length modulates both permeability and degradation efficiency (Hendrick et al., 2022) [1], Acid-PEG3-C2-Boc serves as the central reference point in a homologous series spanning Acid-PEG1-C2-Boc through Acid-PEG4-C2-Boc. Procurement of the PEG3 variant alongside the PEG2 and PEG4 homologs allows systematic SAR exploration where the linker length is incrementally varied by one ethylene oxide unit (ΔMW = 44 Da). This platform approach is standard in PROTAC hit-to-lead optimization campaigns and requires the monodispersity and defined length that Acid-PEG3-C2-Boc provides.

Orthogonal Conjugation for Acid-Sensitive Warheads

The Boc-on-acid topology of Acid-PEG3-C2-Boc distinguishes it from the more common Boc-on-amine linkers (e.g., t-Boc-N-amido-PEG3-CH2CO2H). This configuration is essential when the target-binding warhead contains a free amine that must remain protected during linker attachment [1]. The synthetic route involves first coupling the warhead's amine to the free carboxylic acid of Acid-PEG3-C2-Boc (after Boc deprotection), then coupling the exposed acid to an amine-functionalized E3 ligase ligand. This orthogonal protection strategy is uniquely enabled by the specific structural arrangement of Acid-PEG3-C2-Boc and is not replicable with Boc-NH-PEGn-acid analogs.

Application

Selection Property

Validation Focus

EGFR-targeted PROTAC research

Defined intermediate PEG spacer

Ternary complex geometry for EGFR mutants

mTOR-targeting PROTAC research

Boc-deprotection for rapamycin conjugation

Catalytic mTOR degradation context

Linker length SAR in PROTAC optimization

Monodisperse PEG3 for incremental SAR

Permeability–degradation balance assessment

Orthogonal conjugation with acid-sensitive warheads

Boc-on-acid protection topology

Sequential coupling order compatibility

• [1] Hendrick, C.E., Jorgensen, J.R., Chaudhry, C., et al. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Med Chem Lett. 2022;13(7):1182-1190. View Source